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Compound of Interest

Compound Name: 3,3-Dimethylbutylamine

Cat. No.: B107103 Get Quote

CAS Number: 15673-00-4

This technical guide provides an in-depth overview of 3,3-Dimethylbutylamine, a primary

aliphatic amine with significant applications in chemical synthesis and research. The document

is intended for researchers, scientists, and professionals in the field of drug development,

offering detailed information on its properties, safety protocols, and experimental

characterization.

Chemical and Physical Properties
3,3-Dimethylbutylamine is a colorless, flammable liquid. Its key chemical and physical

properties are summarized in the table below, providing a comprehensive reference for

laboratory and research applications.
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Property Value Unit Source

CAS Number 15673-00-4 - [1][2]

Molecular Formula C6H15N - [1][2]

Molecular Weight 101.19 g/mol [1]

Boiling Point 114-116 °C

Density 0.752 g/mL at 25 °C

Refractive Index n20/D 1.4135 -

Flash Point 6 °C (closed cup)

InChI Key
GPWHFPWZAPOYN

O-UHFFFAOYSA-N
- [1]

SMILES CC(C)(C)CCN -

Safety and Handling
3,3-Dimethylbutylamine is classified as a hazardous substance and requires careful handling

in a controlled laboratory environment. It is a highly flammable liquid and vapor that can cause

severe skin burns and eye damage.[1][3] Inhalation, ingestion, or skin contact can be harmful.

[1]

Hazard Class GHS Pictogram Signal Word Hazard Statement

Flammable liquids

(Category 2)
🔥 Danger

H225: Highly

flammable liquid and

vapor[3]

Skin

corrosion/irritation

(Category 1B)

Corrosion Danger

H314: Causes severe

skin burns and eye

damage[3]

Acute toxicity (Oral,

Dermal, Inhalation)
Exclamation mark Warning

Harmful if swallowed,

in contact with skin, or

if inhaled[1]
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Precautionary Measures and Personal Protective Equipment (PPE):

Precautionary Statement Description

Prevention

Keep away from heat, sparks, open flames, and

hot surfaces.[4] Ground and bond container and

receiving equipment.[4] Use explosion-proof

electrical, ventilating, and lighting equipment.[4]

Wear protective gloves, protective clothing, eye

protection, and face protection.[4] Wash skin

thoroughly after handling.[4] Do not eat, drink, or

smoke when using this product.[4]

Response

If on skin (or hair): Take off immediately all

contaminated clothing. Rinse skin with

water/shower.[4] If in eyes: Rinse cautiously with

water for several minutes. Remove contact

lenses, if present and easy to do. Continue

rinsing.[4] Immediately call a POISON CENTER

or doctor/physician.[4] If swallowed: Rinse

mouth. Do NOT induce vomiting.[4] If inhaled:

Remove person to fresh air and keep

comfortable for breathing.[4]

Storage
Store in a well-ventilated place. Keep cool.[4]

Store locked up.[4]

Disposal
Dispose of contents/container to an approved

waste disposal plant.[4]

A logical workflow for the safe handling of 3,3-Dimethylbutylamine is illustrated in the diagram

below.
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Start: Handling 3,3-Dimethylbutylamine

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Well-Ventilated Area
(Fume Hood)

Handle with Care
Avoid Inhalation, Ingestion, and Skin Contact

In Case of Spill

Follow Spill Cleanup Protocol

Yes

Store in a Cool, Dry, Well-Ventilated Area
Away from Ignition Sources

No

Dispose of Waste According to Regulations

End
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Start: Synthesis of 3,3-Dimethylbutylamine

Reagents:
3,3-Dimethylbutanal

Ammonia (NH3)
Reducing Agent (e.g., NaBH3CN)

Reductive Amination Reaction

Aqueous Workup and Extraction

Purification by Distillation

Product: 3,3-Dimethylbutylamine
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Start: Spectroscopic Analysis

Sample Preparation
(Dissolve in Solvent, Prepare Film, etc.)

NMR Spectroscopy
(¹H and ¹³C) IR Spectroscopy Mass Spectrometry

Data Analysis and Structure Elucidation

End: Characterized Compound

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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